N,1-dimethyl-2-oxo-N-(pyridin-3-ylmethyl)pyridine-4-carboxamide

• IUPAC Name: N,1-dimethyl-2-oxo-N-(pyridin-3-ylmethyl)pyridine-4-carboxamide
• InChI: InChI=1S/C14H15N3O2/c1-16-7-5-12(8-13(16)18)14(19)17(2)10-11-4-3-6-15-9-11/h3-9H,10H2,1-2H3
• InChI Key: GRAKOGNYGZCXJI-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=CC1=O)C(=O)N(C)CC2=CN=CC=C2
• Molecular Formula: C14H15N3O2
• Molecular Weight: 257.29 g/mol

Description

N,1-dimethyl-2-oxo-N-(pyridin-3-ylmethyl)pyridine-4-carboxamide, also known as DMAP, is a chemical compound that has gained significant attention in the field of scientific research. It is a heterocyclic compound that belongs to the pyridine family and has a molecular formula of C13H12N2O2. DMAP has been widely used in various fields such as pharmaceuticals, organic synthesis, and material science due to its unique properties and versatile applications.

Mechanism of Action

The mechanism of action of N,1-dimethyl-2-oxo-N-(pyridin-3-ylmethyl)pyridine-4-carboxamide is mainly attributed to its ability to act as a nucleophilic catalyst. N,1-dimethyl-2-oxo-N-(pyridin-3-ylmethyl)pyridine-4-carboxamide can coordinate with various electrophiles such as carboxylic acids, anhydrides, and acyl chlorides, which enhances the reactivity of these compounds and promotes the formation of the desired products. N,1-dimethyl-2-oxo-N-(pyridin-3-ylmethyl)pyridine-4-carboxamide can also act as a Lewis base, which facilitates the activation of various electrophiles and enhances the catalytic activity of the compound.
Biochemical and Physiological Effects:
N,1-dimethyl-2-oxo-N-(pyridin-3-ylmethyl)pyridine-4-carboxamide has been shown to have minimal biochemical and physiological effects in vivo. Studies have shown that N,1-dimethyl-2-oxo-N-(pyridin-3-ylmethyl)pyridine-4-carboxamide is rapidly metabolized and excreted from the body, and does not accumulate in the tissues. However, N,1-dimethyl-2-oxo-N-(pyridin-3-ylmethyl)pyridine-4-carboxamide has been shown to have some cytotoxic effects in vitro, which may limit its applications in certain fields of research.

Advantages and Limitations for Lab Experiments

N,1-dimethyl-2-oxo-N-(pyridin-3-ylmethyl)pyridine-4-carboxamide has several advantages as a catalyst in laboratory experiments. It is a readily available and inexpensive compound, which makes it a cost-effective option for various applications. N,1-dimethyl-2-oxo-N-(pyridin-3-ylmethyl)pyridine-4-carboxamide is also a stable compound, which can be stored for long periods without significant degradation. However, N,1-dimethyl-2-oxo-N-(pyridin-3-ylmethyl)pyridine-4-carboxamide has some limitations as a catalyst, such as its low solubility in certain solvents and its potential cytotoxic effects.

Future Directions

There are several potential future directions for the research on N,1-dimethyl-2-oxo-N-(pyridin-3-ylmethyl)pyridine-4-carboxamide. One potential direction is the exploration of N,1-dimethyl-2-oxo-N-(pyridin-3-ylmethyl)pyridine-4-carboxamide as a catalyst for new organic synthesis reactions. Another potential direction is the modification of N,1-dimethyl-2-oxo-N-(pyridin-3-ylmethyl)pyridine-4-carboxamide to enhance its catalytic activity and selectivity. Furthermore, the potential applications of N,1-dimethyl-2-oxo-N-(pyridin-3-ylmethyl)pyridine-4-carboxamide in material science and drug discovery should be further explored. Overall, N,1-dimethyl-2-oxo-N-(pyridin-3-ylmethyl)pyridine-4-carboxamide has significant potential for various applications in scientific research, and further studies are warranted to fully explore its capabilities.

Synthesis Methods

N,1-dimethyl-2-oxo-N-(pyridin-3-ylmethyl)pyridine-4-carboxamide can be synthesized through various methods, including the reaction of 2-cyanopyridine with dimethylamine and formaldehyde. The reaction can be catalyzed by various catalysts such as zinc chloride, aluminum chloride, and boron trifluoride. The yield of N,1-dimethyl-2-oxo-N-(pyridin-3-ylmethyl)pyridine-4-carboxamide can be improved by optimizing the reaction conditions such as temperature, solvent, and catalyst concentration.

Scientific Research Applications

N,1-dimethyl-2-oxo-N-(pyridin-3-ylmethyl)pyridine-4-carboxamide has been extensively studied for its potential applications in various fields of scientific research. In the pharmaceutical industry, N,1-dimethyl-2-oxo-N-(pyridin-3-ylmethyl)pyridine-4-carboxamide has been used as a key intermediate in the synthesis of various drugs such as antihistamines, antimalarials, and antiviral agents. N,1-dimethyl-2-oxo-N-(pyridin-3-ylmethyl)pyridine-4-carboxamide has also been used as a catalyst in organic synthesis reactions, such as esterification, amidation, and acylation reactions. Furthermore, N,1-dimethyl-2-oxo-N-(pyridin-3-ylmethyl)pyridine-4-carboxamide has been explored for its potential applications in material science, such as the synthesis of metal-organic frameworks and the modification of surfaces.